![molecular formula C24H26N4O3S2 B2839365 N-(3-acetamidophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide CAS No. 954040-04-1](/img/structure/B2839365.png)
N-(3-acetamidophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide
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Description
N-(3-acetamidophenyl)-2-((4-(2-((4-isopropylphenyl)amino)-2-oxoethyl)thiazol-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H26N4O3S2 and its molecular weight is 482.62. The purity is usually 95%.
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Scientific Research Applications
Optoelectronic Properties
Research has explored thiazole-containing monomers and polymers for their optoelectronic properties, which are crucial for applications in conducting polymers and polymer-based electronic devices. A study synthesized thiazole-containing monomers through amidification reactions, which were then polymerized electrochemically. The resulting conducting polymers displayed optical band gaps suitable for photovoltaic applications, alongside satisfactory switching times and optical contrasts for potential use in electronic displays and sensors (Camurlu & Guven, 2015).
Antitumor Activity
Thiazole derivatives have been synthesized and evaluated for their potential antitumor activity. A notable study synthesized N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, which demonstrated considerable anticancer activity against various cancer cell lines. This highlights the potential of thiazole derivatives in developing new anticancer drugs (Yurttaş, Tay, & Demirayak, 2015).
Molecular Docking and Anticancer Drug Development
Another significant application involves the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide and its evaluation as an anticancer drug. Molecular docking analysis targeting the VEGFr receptor confirmed the compound's anticancer activity, suggesting its utility in cancer treatment strategies (Sharma et al., 2018).
Antimicrobial Activity
Thiazole derivatives have also been investigated for their antimicrobial properties. Synthesis of novel thiazolidinone and acetidinone derivatives, for instance, has shown promising antimicrobial activity against various micro-organisms, indicating their potential as new antimicrobial agents (Mistry, Desai, & Intwala, 2009).
Properties
IUPAC Name |
2-[2-[2-(3-acetamidoanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(4-propan-2-ylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H26N4O3S2/c1-15(2)17-7-9-18(10-8-17)26-22(30)12-21-13-32-24(28-21)33-14-23(31)27-20-6-4-5-19(11-20)25-16(3)29/h4-11,13,15H,12,14H2,1-3H3,(H,25,29)(H,26,30)(H,27,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBLACHLDIQXDKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)SCC(=O)NC3=CC=CC(=C3)NC(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H26N4O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
482.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.